(1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,5-dimethylaniline
• InChI: InChI=1S/C16H17NO2/c1-11-3-4-12(2)14(7-11)17-9-13-5-6-15-16(8-13)19-10-18-15/h3-8,17H,9-10H2,1-2H3
• InChI Key: UBGQZBUHNZBOEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine, also known as MDMA, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA belongs to a class of drugs known as entactogens, which produce feelings of emotional closeness, empathy, and openness. MDMA is a potent stimulant and is known for its ability to induce euphoria, increase sociability, and enhance sensory perception. In

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that regulates mood, appetite, and sleep, while dopamine and norepinephrine are involved in the regulation of reward and motivation. The increased levels of these neurotransmitters are responsible for the euphoric and stimulating effects of this compound.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of stress hormones, such as cortisol and adrenaline. These effects can be dangerous, particularly in high doses or when combined with other drugs.

Advantages and Limitations for Lab Experiments

(1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine has advantages and limitations for lab experiments. Its psychoactive effects make it useful for studying the neural mechanisms of emotion and social behavior. However, its potential for abuse and neurotoxicity limit its use in research.

Future Directions

There are several future directions for (1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine research. One area of interest is the development of safer and more effective this compound-based therapies for mental health conditions. Another area of interest is the study of the long-term effects of this compound use, particularly in heavy users. Additionally, research is needed to better understand the neurobiological mechanisms underlying the therapeutic effects of this compound.

Synthesis Methods

(1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine is synthesized from safrole, a natural compound found in the oils of sassafras trees. The synthesis process involves several steps, including the conversion of safrole to isosafrole, followed by the oxidation of isosafrole to MDP2P, and finally, the reduction of MDP2P to this compound. The synthesis process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)(2,5-dimethylphenyl)amine has been the subject of extensive scientific research in recent years. Its potential therapeutic benefits have been explored in the treatment of post-traumatic stress disorder (PTSD), anxiety, and depression. This compound-assisted psychotherapy has shown promising results in clinical trials, with patients reporting significant improvements in symptoms and quality of life.